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Compound Name:
4-Cyclopropoxy-5-

nitronicotinonitrile

Cat. No.: B14828021

Get Quote

Executive Summary & Chemical Profile[1][2]
4-Cyclopropoxy-5-nitronicotinonitrile is a highly functionalized pyridine building block

characterized by a "push-pull" electronic system.[1] The electron-withdrawing nitro (-NO

) and nitrile (-CN) groups at positions 5 and 3, respectively, activate the core, while the
cyclopropoxy group at position 4 acts as a lipophilic, metabolically stable bioisostere for
methoxy or ethoxy groups.

This scaffold is particularly valuable in the design of Type I and Type II Kinase Inhibitors and

Phosphodiesterase (PDE) Inhibitors, where the 3,4,5-trisubstitution pattern allows for precise

vector exploration in the ATP-binding pocket.

Chemical Specifications

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b14828021#bc-rfq
https://www.benchchem.com/product/b14828021/docs?utm_src=pdf-body#application-note-strategic-utilization-of-4-cyclopropoxy-5-nitronicotinonitrile-in-drug-discovery
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclopropanecarbonitrile
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14828021?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data

IUPAC Name 4-cyclopropoxy-5-nitropyridine-3-carbonitrile

CAS Number 1243472-01-6

Molecular Formula

C

H

N

O

Molecular Weight 205.17 g/mol

Core Scaffold 3,4,5-Trisubstituted Pyridine

Key Functionality

Nitro (Reducible), Nitrile

(Hydrolyzable/Cyclizable), Cyclopropoxy (Stable

Ether)

Solubility
Soluble in DMSO, DMF, EtOAc; Sparingly

soluble in Water

Synthetic Utility & Mechanism of Action[2][7]
The "Linchpin" Role in Synthesis
The utility of 4-Cyclopropoxy-5-nitronicotinonitrile lies in its orthogonal reactivity.[1] It serves

as a branching point for divergent synthesis:

C-3 Nitrile: Precursor to amides (primary/secondary), carboxylic acids, or heterocycles (e.g.,

tetrazoles, oxadiazoles).[1]

C-5 Nitro: Precursor to the C-5 amine, which is essential for forming amide/urea linkers

common in kinase inhibitors (e.g., the "hinge binder" region).[1]

C-4 Cyclopropoxy: A robust ether linkage that resists dealkylation by cytochrome P450

enzymes better than linear alkyl ethers, extending in vivo half-life (
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).[1]

Mechanistic Insight: The Cyclopropyl Advantage
Incorporating a cyclopropyl group at the 4-position affects the physicochemical profile:

Lipophilicity (

): Increases lipophilicity compared to a methoxy group, improving membrane permeability.[1]

Conformational Restriction: The rigidity of the cyclopropyl ring can lock the ether oxygen into

a specific conformation, potentially reducing the entropic penalty upon protein binding.[1]

Metabolic Shielding: The strained C-H bonds of the cyclopropane ring are stronger (approx.

106 kcal/mol) than typical methylene C-H bonds, retarding oxidative metabolism.[1]

Detailed Experimental Protocols
Protocol A: Synthesis of the Core Scaffold ( )
If starting from the precursor 4-chloro-5-nitronicotinonitrile.[1]

Objective: Install the cyclopropoxy group via Nucleophilic Aromatic Substitution (

). The 4-position is highly activated by the ortho-nitro and ortho-cyano groups.[1]

Reagents:

4-Chloro-5-nitronicotinonitrile (1.0 eq)[1]

Cyclopropanol (1.2 eq)

Sodium Hydride (60% dispersion in oil, 1.5 eq)

THF (Anhydrous, 10 V)

Procedure:

Activation: In a flame-dried flask under
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, dissolve Cyclopropanol (1.2 eq) in anhydrous THF at 0°C.

Deprotonation: Carefully add NaH (1.5 eq) portion-wise.[1] Stir for 30 min at 0°C to generate

sodium cyclopropoxide. Caution:

gas evolution.

Addition: Dropwise add a solution of 4-Chloro-5-nitronicotinonitrile (1.0 eq) in THF. The

solution will likely darken (deep yellow/orange).[1]

Reaction: Allow to warm to Room Temperature (RT). Monitor by TLC/LCMS (approx. 2–4

hours).[1] The electron-deficient ring facilitates rapid substitution.[1]

Workup: Quench with sat.

.[1] Extract with EtOAc (3x).[1][2] Wash combined organics with brine, dry over

, and concentrate.

Purification: Flash column chromatography (Hexane/EtOAc gradient).

Protocol B: Chemoselective Nitro Reduction
Objective: Reduce the C-5 nitro group to an amine without reducing the C-3 nitrile or cleaving

the C-4 ether.[1]

Reagents:

4-Cyclopropoxy-5-nitronicotinonitrile (1.0 eq)[1][3][4]

Iron Powder (5.0 eq)

Ammonium Chloride (

, 10.0 eq)

Solvent: EtOH/Water (4:1)

Procedure:
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Setup: Suspend the starting material in EtOH/Water.[1]

Addition: Add Fe powder and

.

Reflux: Heat to 70–80°C with vigorous stirring. Monitor by LCMS for the disappearance of

the nitro peak (

) and appearance of the aniline (

or

depending on ionization).

Note: Avoid catalytic hydrogenation (

) if possible, as it may partially reduce the nitrile to a methylamine or cause hydrogenolysis
of the cyclopropyl ether (though the latter is rare under mild conditions).

Filtration: Filter hot through a Celite pad to remove iron residues.[1] Wash with MeOH.

Isolation: Concentrate filtrate. Partition between

and EtOAc.[1] The product, 5-amino-4-cyclopropoxynicotinonitrile, is often used directly in
the next step.[1]

Protocol C: Cyclization to Pyrido[3,4-d]pyrimidine
Systems
Objective: Generate a bicyclic core for kinase inhibition.

Concept: The resulting 5-amino-4-cyclopropoxy-3-cyano-pyridine is a "push-pull" alkene

equivalent.[1] However, standard cyclization usually requires a 1,2-relationship.[1] Here, the

amine (C5) and nitrile (C3) are meta (1,3). Correction: To form a fused ring bridging C3 and C5,

one would typically need a functional group at C4.[1] Since C4 is -OR, this scaffold is best used

as a polysubstituted pyridine core rather than a fused ring precursor, OR the nitrile is

hydrolyzed to an amide which then directs ortho-lithiation/functionalization.[1]
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Alternative High-Value Pathway:Conversion to 3,5-Diamino Pyridines.

Hydrolyze C-3 CN

(Amide).[1]

Hoffmann Rearrangement of Amide

Amine.[1]

Result: 3,5-Diamino-4-cyclopropoxypyridine.[1] This is a privileged scaffold for bis-amide

kinase inhibitors.[1]

Visualization: Synthetic Workflow & Logic

Key Pharmacophore Benefit
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Caption: Divergent synthetic pathways from the 4-Cyclopropoxy-5-nitronicotinonitrile core to

bioactive scaffolds.[5]
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Issue Probable Cause Corrective Action

Low Yield in
Moisture in

Cyclopropanol/THF;

Incomplete deprotonation.[1]

Ensure anhydrous conditions.

[1] Use fresh NaH. Allow

evolution to cease before

adding the pyridine.[1]

Nitrile Hydrolysis during

Reduction

Reaction pH too acidic or

basic; Temperature too high.[1]

Use Fe/NH

Cl (neutral conditions) instead

of SnCl

/HCl. Avoid strong bases.[1]

Over-reduction (De-

halogenation)

If Cl/Br substituents are

present elsewhere.[1]

Monitor reaction closely. Iron

reduction is generally

chemoselective and spares

halogens.[1]

Solubility Issues
Product is highly

crystalline/lipophilic.

Use DMF or DMAc as

cosolvents during workup.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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